Internal stiffeners can effectively enhance the structural performance of Thread-fixed One-side Bolts (TOBs) bolted steel beam to circular tubular column connection by increasing the out-of-plane flexural capacity of the column wall and the anchorage length of the TOBs. Five TOBs bolted T-stubs to circular steel tube specimens with three different forms of internal stiffeners, substituting the tension zone of beam to column joint, were designed and tested in this paper to determine a reasonable form for the internal stiffener. Test results showed that the strengthened specimen could prevent undesirable plastic deformation of tube wall and hole threads shear failure. The Type-II stiffener consisting of an internal steel tube with a longitudinal rib performed the optimum strengthening effect. Finite Element analysis is conducted to analyze phenomena that could not be directly observed during the test. It is found that the hole threads in the stiffener wall provide considerable anchorage force, which may be larger than that provided by the hole threads in the steel tube in the late loading stage. Parametric studies are also conducted on the wall thickness, rib thickness, and installation gap of the Type-II stiffener. The results show that the stiffener wall thickness is the main factor affecting the strengthening effect and the installation gap should be controlled within 2 mm to ensure the strengthening effect. Finally, design approaches are presented to predict the carrying capacity of the strengthened connection, and the validation against the test and FE results shows reliability and stability.

This paper proposes a new residual stress model for hot-rolled wide flange steel cross sections. For this purpose, a dataset of 85 residual stress measurements is first assembled. The dataset is comprised of prior measurements available in the literature that are complemented by additional ones as part of the present study. A constrained optimization problem is then formulated by assuming parabolic residual stress distributions for both the flanges and the web of hot-rolled wide flange cross sections. The parameters of the developed residual stress model are inferred from the results of the optimization method and from rigorous statistical analyses. The results demonstrate that the cross-sectional area and the depth-to-width ratio strongly influence the residual stress distributions in the flanges and the web of a hot-rolled wide flange profile. The results suggest that there is no evidence that the yield strength of the material influences the developed residual stresses within a cross section. Contrary to available residual stress models in the literature that may be applicable for a limited range of cross-sectional geometries, the proposed model reduces the mean error between all available measurements and predictions by 60%–70%. The variance of the error is also reduced by a factor of two to four across all known cross-sectional properties.

In this study, axial compression tests were performed on thirty ultra-high performance concrete-filled circular steel tube (UHPCFCST) stub columns after high-temperature exposure. Temperature, fiber type, and steel tube thickness were varied to examine the damage process, damage characteristics, load–strain curve, and load–displacement curve of the columns, as well as the effects of changing each parameter on the peak load of the UHPCFCST stub columns after high-temperature exposure. The test results reveal that the restraining effect of the steel tube prevented the core ultra-high performance concrete (UHPC) from bursting at high temperatures. The specimens remained unchanged in shape between 25 °C and 400 °C but showed significant damage at 600 °C. The ductility of specimens with either polypropylene fibers or a mix of polypropylene and steel fibers were better, and the increase in the thickness of the steel tube could prevent shear damage of the specimens. As the temperature increased, the ultimate resistance of the cross-section of the specimen tended to first increase and then decrease, with the curve gradually flattening. The ductility of the specimen was greater after 800 °C. In addition, a finite element model (FEM) of the behavior of UHPCFCST stub columns under axial compression after high-temperature exposure was established, and the stress development of the UHPC and steel tubes was analyzed. A material strength reduction factor was introduced to modify the existing method of calculating the axial compression resistance of cross-section after high-temperature exposure, and the results showed that it could be better predicted using superposition-based calculations.

This paper reports laboratory testing and numerical modelling on the cross-sectional behaviour and resistances of press-braked S690 high strength steel slender channel section stub columns under combined compression and minor-axis bending. A testing programme, including initial geometric imperfection measurements and ten minor-axis eccentric compression tests, was firstly conducted. This was accompanied by a numerical modelling programme, including a validation study, where finite element models were developed and validated against test results, and a series of parametric studies, where the validated finite element models were used to generate further numerical data. The obtained test and numerical data were then adopted to evaluate the current codified design interaction curves for press-braked S690 high strength steel slender channel section stub columns under combined compression and minor-axis bending, as provided in the European code, North American specification and Australian/New Zealand standard. The evaluation results revealed that the codified design interaction curves led to conservative and scattered resistance predictions, mainly due to the conservative end points (i.e. the cross-section compression and bending resistances). Finally, a new design interaction curve, anchored to more accurate end points, was proposed and shown to result in a higher level of design accuracy and consistency than the codified design interaction curves.

The hollow steel-UHPC (Ultra-high performance concrete) composite deck with interfacial connection by natural bond is a new type of deck with simple appearance and high-stress efficiency. However, the interfacial bonding properties of this composite deck and their effect on the structural performance remain unclear. In this study, the shear tests under different interface sizes, curing conditions and interface states were carried out to analyze the interfacial bonding properties between UHPC and steel tube in composite deck. Besides, the finite element model was used to further study the influence of different interface behaviors on the mechanical properties of composite deck. Results indicated that the whole failure process of UHPC-steel tube composite specimens included the elastic stage, the interface bond failure stage and the friction stage. The ultimate strength of composite specimens would not completely be lost when they failed, since there was also residual interface strength provided by friction. The influence of curing conditions on the interface strength was most significant. The ultimate load of composite deck was increased by 13.69% when the interfacial bonding strength was increased from 0.5 to 4 MPa. However, the influence of interfacial stiffness on the mechanical behavior of composite deck was negligible. When the interfacial fracture energy was increased from 1.4 to 4 N/mm, the ultimate load of composite deck was increased nonlinearly and slowly by 13.87%. Finally, there was little effect on the performance of composite deck when the interfacial bonding strength exceeded 4 MPa or the fracture energy was larger than 4 N/mm.

This paper presents the results of an experimental program to evaluate the low-cycle fatigue-related characteristics of the tensile region of Hollo-bolted angle connections. A summary of a total of 40 tension tests of equivalent T-stub connections is reported. The geometric parameters vary with the bolt gauge width, the column wall's thickness, the bolt type, and the angle's thickness. Based on the experimental test results, the typical failure mechanisms, the hysteretic load-deformation relationship, and the response characteristics such as degradations of strength and energy dissipation capacity of the connections are examined. It is shown that the bolt gauge width and the angle's thickness have significant influences on the failure mode. Energy-based model is proposed to overcome certain geometric limitations and five commonly used damage models are used to predict the damage behavior of connections. Moreover, the low-cycle fatigue life test results are compared with the codified S–N curves through a transformation of the displacement range into the effective stress range. Furthermore, the cumulative damage mechanism is analyzed and the fatigue life formula is obtained. Finally, the results are evaluated and verified by regression analysis. The 90% confidence level was used to test the availability of the regression equation, and the equivalent level of fatigue strength of the tensile region of angle connections is not less than Category 40 (ΔσC = 40 N/mm2). The EC3, BS7608, and AISC-LRFD-1999 specifications are used to evaluate the low-cycle equivalent fatigue strength, and it is found that there is a certain safety reserve when using Category 36.

Although previous attempts for enhancing the buckling resistance of cold-formed steel (CFS) built-up beams through intermittent stiffening, external stiffening and adoption of concrete as composite sections were successful, they may compromise the lightweight constructional feature of these elements. This paper presents a test program aimed at developing CFS composite built-up beams with superior buckling performance and low self-weight for ensuring lightweight construction. Unlike concrete, lightweight stiff boards of timber and glass fibre reinforced polymer (GFRP) were sandwiched between the CFS channels in the web and flange region to construct the lightweight composite beams. All of the beam specimens were subjected to four-point bending with simply supported boundary conditions. Peak strength, load-deformation curves, initial stiffness, strength-to-weight ratios, failure modes and the normalized yield and plastic moment strengths were compared. This study established the structural feasibility of developing lightweight CFS composite built-up beams from timber and GFRP boards, indicating that the flexural strength and stiffness are significantly improved by 150% and 80%, respectively, as compared to the unstiffened CFS built-up beams. Moreover, the studied composite beams were shown to attain their full yield moment capacities, and in some cases more than 90% of their plastic moment capacity, resulting in built-up members with a higher structural efficiency.

To study the dynamic performance of stainless-clad (SC) bimetallic steel under coupling actions of high temperature and strain rate, a total of 72 compression experiments were designed and conducted at four strain rates (0.001, 1000, 2000 and 3000 s−1) and four temperatures varying from 20 °C to 600 °C. The deformation patterns, stress versus strain responses, as well as strain rate and temperature effects were obtained and analyzed. Experimental results indicated that the dynamic compression performances of SC bimetallic steel were sensitive to both temperature and strain rate. The dynamic yield strength at 3000 s−1 was approximately 1.7 times than that under quasi-static conditions, while reduced by 24–35%, 37–50% and 52–62% when temperatures rose from 20 °C to 200 °C, 400 °C and 600 °C, respectively. Moreover, the strain rate sensitivity increased with the growing strain rate and temperature. The observation of microstructures showed that the grain dimensions declined with increase in strain rate or a decreased temperature. According to test data, a modified Johnson-Cook model was developed for predicting the stress versus strain response of the SC bimetallic steel subjected to combined actions of high strain rate and elevated temperature (20–600 °C), in which the influences of temperature softening, strain-rate strengthening and strain hardening were considered.

A pseudo-static test study was conducted to investigate the seismic performance of stirrup-confined square concrete-filled steel tube (CFST) bridge piers. Furthermore, a refined finite element model (FEM) that considers the cracks in concrete and the ductile damage of steel was established. Based on this, a refined restoring-force model for stirrup-confined square CFST bridge piers that takes into consideration the pinching effect coefficient was proposed. The research results show that, compared with traditional square CFST bridge piers, stirrup-confined square CFST bridge piers exhibit a superior seismic performance, as their yield load, horizontal peak load, cumulative energy dissipation, and elastic stiffness are higher by 49.3%, 42.8%, 24.1%, and 15.1%, respectively. The axial compression ratio, yield strength of the steel tube, compressive strength of concrete, aspect ratio, and width–thickness ratio have a significant effect on the seismic performance of stirrup-confined square CFST bridge piers, while the yield strength of the stirrup has little influence on their seismic performance. The proposed refined restoring-force model for stirrup-confined square CFST bridge piers that takes into consideration the pinch effect coefficient has high accuracy and is in good agreement with the FEM results.

The fire performance of special-shaped concrete-filled steel tubular (SCFST) columns under axial load was investigated in this paper. The ABAQUS based finite element models were conducted for heat transfer and structural analysis. Twelve fire tests on SCFST columns under the ISO-834 standard fire curve by the authors' research were used to verify the model. In addition, heat transfer and fire-resistant mechanism of full-scale SCFST columns were studied; and extensive parametric studies were investigated to examine the influence of fire protection layer thickness, column limb thickness, slenderness ratio and other factors on temperature distribution and fire behavior of SCFST columns. Through the calculation and analysis of temperature field and fire resistance, a simplified temperature calculation method for steel tube, tension reinforcement, and inner steel plate are proposed along with the modularization temperature calculation method for special-shaped concrete sections. Moreover, the ultimate bearing capacity calculation method for SCFST columns under the standard temperature rise curve is proposed allowing for the influence of high temperatures on material properties, which can also be applied to determine fire resistance of SCFST column. Finally, the calculation method for the thickness of fire protection layer and the corresponding fire design is proposed based on the delaying temperature mechanism.